[18]Annulene

• CAS RN: 2040-73-5
• Molecular Formula: C18H18
• Molecular Weight: 234.3 g/mol
• IUPAC Name: cyclooctadecanonaene
• InChI: InChI=1S/C18H18/c1-2-4-6-8-10-12-14-16-18-17-15-13-11-9-7-5-3-1/h1-18H
• InChI Key: STQWAGYDANTDNA-UHFFFAOYSA-N
• SMILES: C1=CC=CC=CC=CC=CC=CC=CC=CC=C1

Description

[18]annulene is an aromatic annulene.

Scientific Research Applications

Molecular Structure and Aromaticity

• X-Ray Structure Insights : A study by Lungerich et al. (2016) examined [18]Annulene's X-ray structure, revealing close face-to-face stacking in a herringbone-like crystal packing, highlighting the role of solvent molecules in stabilizing solid annulenes (Lungerich et al., 2016).
• Aromaticity and Structure Analysis : The aromaticity and antiaromaticity of dehydroannulenes, including [18]Annulene, were studied by Jusélius and Sundholm, focusing on their molecular structures and magnetic properties. They found that [18]Annulene exhibits aromatic properties (Jusélius & Sundholm, 2001).

Applications in Chemistry and Materials Science

• Quantum Mechanical Design : Wang et al. (2012) explored the design of a hexanuclear sandwich complex involving [18]Annulene, suggesting its potential applications in nanoscience and materials science (Wang et al., 2012).
• Electrical Transporting Properties : Zhang et al. (2013) investigated the electrical transporting properties of tetrathia[22]annulene[2,1,2,1] and its derivatives, which are related to [18]Annulene. These compounds are noted as p-type organic semiconductors with high mobilities in thin-film transistors (Zhang et al., 2013).

Synthesis and Self-Assembly

• Synthesis of Derivatives : The synthesis of dehydrobenzo[18]annulene derivatives and their self-assembly were studied by Tahara et al. (2007), focusing on their absorption, fluorescence properties, and molecular ordering (Tahara et al., 2007).
• Optical Excitations in Carbon Architectures : Anand et al. (2006) investigated the optical excitations in carbon network substructures based on dodecadehydrotribenzo[18]annulene, exploring the possibility of strong intramolecular interactions and delocalized excited states (Anand et al., 2006).

Conjugation Pathways and Ring Currents

A study on the aromatic conjugation pathways and ring currents of bridged [18]annulenes was conducted by Tuoheti and Kerim (2019). They found that incorporation of five-membered heterocyclic rings changes the main conjugation pathway of bridged [18]-annulenes, significantly contributing to global aromaticity (Tuoheti & Kerim, 2019).